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This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to optimize the use of spray adjuvants with glufosinate.

Frequently Asked Questions (FAQs)
Q1: Why are adjuvants necessary for glufosinate applications?

A1: Glufosinate is a contact herbicide, meaning it is only effective on the parts of the plant it

directly touches.[1] Adjuvants are critical for maximizing its performance by:

Improving Spray Coverage and Retention: Surfactants and other adjuvants reduce the

surface tension of spray droplets, allowing them to spread more evenly across the leaf

surface and adhere better, especially on weeds with waxy or narrow leaves.[1][2]

Enhancing Absorption: Certain adjuvants can increase the penetration of glufosinate
through the plant's cuticle, leading to better uptake.[3]

Overcoming Environmental Challenges: Adjuvants can mitigate the negative effects of

environmental factors such as hard water, low humidity, and high temperatures that can

reduce glufosinate efficacy.[4][5]

Q2: What is the role of Ammonium Sulfate (AMS) with glufosinate?
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A2: Ammonium sulfate (AMS) is a crucial adjuvant for glufosinate applications.[3] Its primary

functions are:

Water Conditioning: AMS counteracts the antagonistic effects of hard water cations (like

calcium, magnesium, and iron) that can bind with glufosinate and reduce its effectiveness.

[2][6] The sulfate ions in AMS bind with these cations, preventing them from interfering with

the herbicide.[2]

Enhanced Uptake: The ammonium ions in AMS can improve the absorption and

translocation of glufosinate into the plant tissue, further boosting its herbicidal activity.[2][3]

The benefit of adding AMS can be weed species-specific.[3][7]

Q3: Can other adjuvants replace AMS?

A3: While some liquid alternatives and multifunctional adjuvants can replace or enhance the

functionality of dry AMS, solid ammonium sulfate is often recommended for its effectiveness,

particularly in challenging conditions like very hard water or with highly stressed weeds.[4][8]

While many water conditioners can neutralize hard water cations, they often lack the

ammonium component that aids in herbicide uptake.[2]

Q4: What types of adjuvants can be used with glufosinate besides AMS?

A4: In addition to AMS, other adjuvants can be beneficial, depending on the specific conditions

and target weeds:

Surfactants (Non-ionic, Organosilicone): These improve the spreading and wetting of the

spray solution on the leaf surface.[1][9] However, the use of additional surfactants should be

done with caution as it may increase the risk of crop injury.[5][10]

Crop Oil Concentrates (COCs) and Methylated Seed Oils (MSOs): These can enhance the

penetration of glufosinate, particularly for certain weed species and under specific

environmental conditions.[4]

Humectants: These can help to slow the drying of spray droplets on the leaf surface, which is

particularly important in low humidity conditions, allowing more time for the herbicide to be

absorbed.[4]
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Defoamers: Glufosinate formulations can be prone to foaming in the spray tank. A

defoaming agent can be used to manage this.[4]

Q5: How do environmental conditions affect glufosinate efficacy and the choice of adjuvants?

A5: Environmental conditions play a significant role in glufosinate performance:

Sunlight, Temperature, and Humidity: Glufosinate activity is optimized under bright sunlight,

high humidity, and warm temperatures.[5][10][11] Low humidity can cause rapid droplet

drying, reducing absorption.[5] In such conditions, humectants can be beneficial.[4]

Rainfall: Glufosinate is generally rainfast within four hours of application for most weed

species.[11][12] If rain occurs before this period, a reapplication may be necessary.[12]

Water Quality (pH and Hardness): The efficacy of weak-acid herbicides like glufosinate can

be improved with acidic water pH.[6][13] Hard water containing high levels of cations can

antagonize glufosinate, making the use of a water conditioner like AMS essential.[7][14]

Troubleshooting Guide
Problem 1: Reduced glufosinate efficacy despite using the recommended rate.
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Possible Cause Troubleshooting Steps

Hard Water Antagonism

Test the hardness of your water source. If it is

hard or very hard (above 150 ppm), add

ammonium sulfate (AMS) at a rate of 1.5 to 3

lbs/acre.[5][6]

Poor Spray Coverage

Ensure you are using the recommended spray

volume (typically 15-20 gallons per acre) and

appropriate nozzles (medium to coarse droplets)

to achieve thorough coverage, especially on

dense foliage or larger weeds.[4][5][10]

Unfavorable Environmental Conditions

Apply glufosinate during optimal conditions:

bright sunlight, high humidity, and warm

temperatures. Avoid applications during early

morning or late evening.[5][10][15] In low

humidity, consider adding a humectant.[4]

Weed Size
Apply glufosinate to small, actively growing

weeds, ideally less than 3 inches tall.[5][11][15]

Incorrect Adjuvant Selection

Ensure you are using the appropriate adjuvant

for your conditions. AMS is generally

recommended.[5] Consult product labels for

compatible tank-mix partners.[12]

Problem 2: Foaming in the spray tank.

Possible Cause Troubleshooting Steps

Glufosinate Formulation
Some glufosinate formulations are prone to

foaming.[4]

Mixing Order

Add an anti-foaming agent to the tank mix as

recommended.[4][10] Follow the proper mixing

order as specified on the product labels.

Problem 3: Crop injury (bronzing of leaves) after application.

Troubleshooting & Optimization

Check Availability & Pricing
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Possible Cause Troubleshooting Steps

Application on Hot, Humid Days with AMS

Some temporary bronzing on glufosinate-

tolerant crops can occur under these conditions,

but it is typically unlikely to impact yield.[5]

Use of Additional Surfactants or Crop Oils

The addition of surfactants or crop oils beyond

what is recommended can increase the risk of

crop injury.[5][10] Always consult the herbicide

and adjuvant labels.

Application to Non-Tolerant Crops
Ensure that glufosinate is only applied to crops

that are labeled as glufosinate-resistant.[11]

Data on Adjuvant Performance with Glufosinate
Table 1: Effect of Ammonium Sulfate (AMS) on Glufosinate Efficacy on Various Weed Species.
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Weed Species
Glufosinate
Rate (g ai/ha)

Treatment
Percent
Control

Reference

Common

Lambsquarters
300

Glufosinate

alone
Lower Control [7]

300
Glufosinate +

AMS

Increased

Control
[7]

Foxtail Species 300
Glufosinate

alone
Lower Control [7]

300
Glufosinate +

AMS

Increased

Control
[7]

Common

Ragweed
300-500

Glufosinate

alone
83-96% [7]

300-500
Glufosinate +

AMS

No significant

improvement
[7]

Redroot Pigweed 300-500
Glufosinate

alone
Good Control [7]

300-500
Glufosinate +

AMS

No significant

improvement
[7]

Table 2: Influence of Different Adjuvants on Glufosinate Efficacy on Common Lambsquarters

and Kochia.
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Adjuvant Type
Glufosinate +
Adjuvant

Percent
Control
(Common
Lambsquarter
s)

Percent
Control
(Kochia)

Reference

Water

Conditioner

Ammonium

Sulfate
95% 95% [16]

Surfactant Organo-silicone 14% 34% [16]

Oil
Crop Oil

Concentrate
Moderate Control Moderate Control [16]

Humectant Humectant Moderate Control Moderate Control [16]

Drift Reduction

Agent

Drift Reduction

Adjuvant
Moderate Control Moderate Control [16]

Experimental Protocols
Protocol 1: Evaluating the Efficacy of Different Adjuvants with Glufosinate in a Greenhouse

Setting.

Plant Propagation: Grow target weed species in individual pots to a consistent growth stage

(e.g., 3-4 inches in height).

Treatment Preparation:

Prepare a stock solution of glufosinate.

Prepare separate spray solutions of glufosinate mixed with each test adjuvant at the

desired concentrations. Include a "glufosinate alone" control and an untreated control.

If investigating the effect of water hardness, prepare solutions with both deionized water

and water containing a known concentration of hard water cations.

Herbicide Application:
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Use a research track sprayer to apply the treatments to the plants, ensuring uniform

coverage.[17] The spray volume should be calibrated to a specific rate (e.g., 140-190

L/ha).[3][18]

Environmental Control: Maintain consistent environmental conditions (temperature, humidity,

and light) in the greenhouse throughout the experiment.

Data Collection:

Visually assess weed control at set intervals (e.g., 3, 7, 14, and 21 days after treatment)

using a 0-100% scale (0 = no control, 100 = complete death).

At the end of the experiment, harvest the above-ground biomass of the plants, dry it to a

constant weight, and calculate the percent biomass reduction compared to the untreated

control.[16]

Statistical Analysis: Analyze the data using appropriate statistical methods (e.g., ANOVA) to

determine significant differences between treatments.[16]

Visualizations
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Reduced Glufosinate Efficacy
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Caption: Troubleshooting workflow for reduced glufosinate efficacy.
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Caption: Workflow for evaluating glufosinate adjuvant efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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